Cas no 110460-00-9 (Acetamide,N-methyl-N-(2-methyl-6-benzothiazolyl)-)

• Product Name: Acetamide,N-methyl-N-(2-methyl-6-benzothiazolyl)-
• CAS No: 110460-00-9
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 128821
• PubChem ID: 45077289
• Update Time: 2025-04-18

Acetamide,N-methyl-N-(2-methyl-6-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-methyl-N-(2-methyl-6-benzothiazolyl)-
• Acetamide, N-methyl-N-(2-methyl-6-benzothiazolyl)- (9CI)
• N-Methyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide
• 110460-00-9
• SCHEMBL4507446

• Inchi： 1S/C11H12N2OS/c1-7-12-10-5-4-9(6-11(10)15-7)13(3)8(2)14/h4-6H,1-3H3
• InChI Key： PVDCTGYAXINCMG-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=CC(=CC1=2)N(C(C)=O)C

Computed Properties

• Exact Mass: 220.06716
• Monoisotopic Mass: 220.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 33.2
• LogP: 2.58740